Cas no 113652-56-5 (1-Octanesulfonic acid,2-sulfino-)

1-Octanesulfonic acid,2-sulfino- structure
113652-56-5 structure
Product Name:1-Octanesulfonic acid,2-sulfino-
CAS No:113652-56-5
MF:C8H18O5S2
MW:258.35552072525
CID:106071
PubChem ID:72941653
Update Time:2025-04-18

1-Octanesulfonic acid,2-sulfino- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanesulfonic acid,2-sulfino-
    • 1-octanesulfonic-2- sulfinic acid
    • 1-OCTANESULPHONIC-2-SULPHINICACID
    • 2-sulfinooctane-1-sulfonic acid
    • F897F2MMKC
    • 1-Octanesulfonic acid, 2-sulfino-
    • 113652-56-5
    • NS00128865
    • Q27277801
    • SCHEMBL12981976
    • 1-Octanesulfonic-2-sulfinic acid
    • 2-Sulfino-1-octanesulfonic acid
    • UNII-F897F2MMKC
    • DTXSID501029925
    • Inchi: 1S/C8H18O5S2/c1-2-3-4-5-6-8(14(9)10)7-15(11,12)13/h8H,2-7H2,1H3,(H,9,10)(H,11,12,13)
    • InChI Key: JXMDJDMGDMZUQW-UHFFFAOYSA-N
    • SMILES: S(C(CS(=O)(=O)O)CCCCCC)(=O)O

Computed Properties

  • Exact Mass: 258.05964
  • Monoisotopic Mass: 258.05956602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 91.67
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